Cas no 539790-90-4 (SILANE, DIMETHOXYDI-4-PENTENYL-)

• Product Name: SILANE, DIMETHOXYDI-4-PENTENYL-
• CAS No: 539790-90-4
• MF: C₁₂H₂₄O₂Si
• MW: 228.40326499939
• CID: 3530954
• PubChem ID: 85837500
• Update Time: 2025-05-25

SILANE, DIMETHOXYDI-4-PENTENYL- Chemical and Physical Properties

Names and Identifiers

• SILANE, DIMETHOXYDI-4-PENTENYL-
• Silane,dimethoxydi-4-penten-1-yl-
• starbld0045184
• 539790-90-4
• G70686
• Dimethoxydi(pent-4-en-1-yl)silane
• dimethoxybis(pent-4-en-1-yl)silane

• Inchi： 1S/C12H24O2Si/c1-5-7-9-11-15(13-3,14-4)12-10-8-6-2/h5-6H,1-2,7-12H2,3-4H3
• InChI Key： WHDKFEKXPUEZAD-UHFFFAOYSA-N
• SMILES： [Si](CCCC=C)(CCCC=C)(OC)OC

Computed Properties

• Exact Mass: 228.154556538g/mol
• Monoisotopic Mass: 228.154556538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on SILANE, DIMETHOXYDI-4-PENTENYL-

DIMETHOXYDI-4-PENTENYL SILANE: A Comprehensive Overview

The compound with CAS No. 539790-90-4, commonly referred to as DIMETHOXYDI-4-PENTENYL SILANE, is a specialized organosilicon compound that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its unique chemical structure, which combines silane with dimethoxy and di-4-pentenyl groups, offering a wide range of functional properties. In this article, we delve into the characteristics, applications, and recent advancements associated with DIMETHOXYDI-4-PENTENYL SILANE.

DIMETHOXYDI-4-PENTENYL SILANE belongs to the broader category of silanes, which are compounds containing silicon atoms bonded to hydrogen or organic groups. The presence of the dimethoxy group in its structure introduces hydrophilic properties, while the di-4-pentenyl group contributes to its hydrophobic nature. This combination makes the compound versatile for use in both aqueous and non-aqueous environments. Recent studies have highlighted its potential in surface modification, drug delivery systems, and advanced materials science.

One of the most notable applications of DIMETHOXYDI-4-PENTENYL SILANE is in the field of materials science. Researchers have explored its ability to create self-healing surfaces by incorporating it into polymer matrices. The compound's unique reactivity allows for the formation of cross-linked networks that can repair minor surface scratches and abrasions. This property has significant implications for industries such as automotive manufacturing and electronics, where surface integrity is crucial for performance and longevity.

In addition to its role in materials science, DIMETHOXYDI-4-PENTENYL SILANE has shown promise in drug delivery systems. Its ability to form stable emulsions and nanoparticles makes it an ideal candidate for encapsulating therapeutic agents. Recent experiments have demonstrated that when used as a stabilizer in drug delivery vehicles, it enhances the bioavailability of drugs while reducing side effects. This advancement could pave the way for more efficient treatments in the pharmaceutical industry.

The synthesis of DIMETHOXYDI-4-PENTENYL SILANE involves a multi-step process that combines organometallic chemistry with silicon-based precursor materials. The reaction conditions are carefully controlled to ensure high purity and stability of the final product. Innovations in catalytic processes have further improved the yield and efficiency of this synthesis method, making it more accessible for large-scale production.

From an environmental standpoint, DIMETHOXYDI-4-PENTENYL SILANE exhibits low toxicity and biodegradability under specific conditions. This makes it a safer alternative to traditional silane compounds in applications where environmental impact is a concern. Regulatory agencies have recognized its potential benefits while emphasizing the importance of proper handling and disposal procedures.

Recent advancements in computational chemistry have also contributed to a deeper understanding of DIMETHOXYDI-4-PENTENYL SILANE's molecular behavior. Through molecular dynamics simulations, researchers have been able to predict its interactions with various substrates and solvents at an atomic level. These insights are invaluable for optimizing its performance in real-world applications.

In conclusion, DIMETHOXYDI-4-PENTENYL SILANE (CAS No. 539790-90-4) is a multifaceted compound with a wide array of applications across diverse industries. Its unique chemical properties, combined with recent scientific breakthroughs, position it as a key material for future technological innovations. As research continues to uncover new possibilities for this compound, its role in advancing modern science and industry will undoubtedly expand further.